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Compound of Interest

Compound Name: Lansoprazole Sulfide-13C6

Cat. No.: B15555585

Introduction

Lansoprazole, a proton pump inhibitor, is extensively metabolized in the liver primarily by the
cytochrome P450 (CYP) enzyme system, particularly CYP2C19 and CYP3A4.[1][2][3] Key
metabolic pathways include hydroxylation and sulfoxidation.[1][2][4] Lansoprazole Sulfide is a
significant metabolite in this process.[1][3] Stable isotope-labeled compounds, such as
Lansoprazole Sulfide-13Cs, are invaluable tools in drug metabolism and pharmacokinetic
(DMPK) studies. The 3Ce labeling provides a distinct mass shift, allowing for the differentiation
of the labeled internal standard from the unlabeled endogenous metabolite in biological
matrices.[5] This enables precise quantification and tracing of the metabolic fate of
lansoprazole.

The primary application of Lansoprazole Sulfide-13Cs is as an internal standard in quantitative
bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[6][7] Its chemical and
physical properties are nearly identical to the unlabeled Lansoprazole Sulfide, ensuring that it
behaves similarly during sample extraction, chromatography, and ionization, thus correcting for
variability in the analytical process.[6][7]

Key Applications

e Quantitative Bioanalysis: Lansoprazole Sulfide-13Cs is an ideal internal standard for the
accurate and precise quantification of Lansoprazole Sulfide in biological samples such as
plasma, urine, and tissue homogenates.[8][9][10]
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o Metabolic Profiling and Metabolite Identification: By introducing a known concentration of the
13Ce-labeled standard, researchers can confidently identify and quantify the corresponding
unlabeled metabolite in complex biological matrices.[11]

o Pharmacokinetic Studies: Accurate quantification of metabolites is crucial for determining the
pharmacokinetic parameters of a drug, including its absorption, distribution, metabolism, and
excretion (ADME).[1][12]

Experimental Protocols
Protocol 1: Quantification of Lansoprazole Sulfide in
Human Plasma using LC-MS/MS

Objective: To determine the concentration of Lansoprazole Sulfide in human plasma samples
using Lansoprazole Sulfide-13Ce as an internal standard.

Materials:

e Human plasma samples

» Lansoprazole Sulfide analytical standard

o Lansoprazole Sulfide-13Ce internal standard
o Acetonitrile (ACN), HPLC grade

e Formic acid, LC-MS grade

o Water, LC-MS grade

e Microcentrifuge tubes

e LC-MS/MS system (e.g., Triple Quadrupole)
Procedure:

o Preparation of Standard and Internal Standard Solutions:

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/pdf/A_Guide_to_13C_Isotopic_Labeling_Principles_and_Applications_in_Drug_Development.pdf
https://pubmed.ncbi.nlm.nih.gov/7656504/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Use_of_Lansoprazole_Sulfide_d4_in_Drug_Metabolism_Research.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Prepare a stock solution of Lansoprazole Sulfide (1 mg/mL) in methanol.
o Prepare a stock solution of Lansoprazole Sulfide-13Ce (1 mg/mL) in methanol.

o From the stock solutions, prepare working solutions of the analytical standard and a fixed
concentration working solution of the internal standard (e.g., 100 ng/mL) by serial dilution
in 50% acetonitrile.

o Sample Preparation (Protein Precipitation):

o To 100 pL of human plasma in a microcentrifuge tube, add 10 pL of the Lansoprazole
Sulfide-13Ce internal standard working solution.

o Vortex briefly to mix.
o Add 300 pL of ice-cold acetonitrile to precipitate the plasma proteins.[13]
o Vortex vigorously for 1 minute.
o Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.[13]
o Transfer the supernatant to a clean tube for LC-MS/MS analysis.
e LC-MS/MS Analysis:
o Liquid Chromatography (LC) Conditions:
= Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 um)
= Mobile Phase A: 0.1% formic acid in water
= Mobile Phase B: 0.1% formic acid in acetonitrile
» Flow Rate: 0.4 mL/min
» [njection Volume: 5 uL

» Gradient: A suitable gradient to separate the analyte from matrix components.
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o Mass Spectrometry (MS) Conditions:
» |onization Source: Electrospray lonization (ESI), positive mode
» Detection Mode: Multiple Reaction Monitoring (MRM)

= Monitor the precursor-to-product ion transitions for both Lansoprazole Sulfide and
Lansoprazole Sulfide-13Cs. The exact m/z values will depend on the specific adducts
formed.

o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the calibration standards.

o Determine the concentration of Lansoprazole Sulfide in the plasma samples from the
calibration curve.

Protocol 2: In Vitro Metabolism of Lansoprazole in
Human Liver Microsomes (HLMs)

Objective: To investigate the formation of Lansoprazole Sulfide from lansoprazole in vitro using
HLMs.

Materials:

Lansoprazole

Lansoprazole Sulfide-13Ce

Human Liver Microsomes (HLMSs)

NADPH regenerating system

Phosphate buffer (pH 7.4)

Acetonitrile
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e |ncubator/shaker
Procedure:
e |ncubation:

o In a microcentrifuge tube, combine phosphate buffer, HLMs (e.g., 0.5 mg/mL final
concentration), and the NADPH regenerating system.[12]

Pre-incubate the mixture at 37°C for 5 minutes.

[¢]

[e]

Initiate the reaction by adding lansoprazole (e.g., 1 uM final concentration).[12]

o

Incubate at 37°C with gentle shaking.

[¢]

Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).[12]
e Reaction Quenching and Sample Preparation:

o Stop the reaction by adding two volumes of ice-cold acetonitrile containing a known
concentration of Lansoprazole Sulfide-13Ce as the internal standard.[12]

o Vortex to precipitate proteins and centrifuge.
o Transfer the supernatant for LC-MS/MS analysis.
e LC-MS/MS Analysis and Data Interpretation:
o Analyze the samples using the LC-MS/MS method described in Protocol 1.
o Quantify the amount of Lansoprazole Sulfide formed at each time point.

o Plot the concentration of Lansoprazole Sulfide versus time to determine the rate of
formation.

Data Presentation

Table 1: Mass Spectrometric Properties of Lansoprazole Sulfide and Lansoprazole Sulfide-13Ce
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Chemical Precursor lon Product lon
Compound Exact Mass
Formula (m/z) [M+H]* (m/z)
Lansoprazole To be determined
_ Ci16H14F3N30S 353.0810 354.1 -
Sulfide empirically
Lansoprazole 13CeC10H14F3N3 To be determined
_ 359.0990 360.1 -
Sulfide-13Ce oS empirically

Note: Product ions need to be optimized based on experimental fragmentation data.

Table 2: Pharmacokinetic Parameters of Lansoprazole and its Metabolites in Healthy
Volunteers (Single Oral Dose)

Compound Cmax (ng/mL) Tmax (h) AUC (ng-h/mL) t% (h)
Lansoprazole 920 - 1150 1.2-21 2400 - 2930 09-21
Lansoprazole Data not Data not Data not Data not
Sulfone available available available available
5_
Data not Data not Data not Data not
Hydroxylansopra ) ) ] )
available available available available
zole
Lansoprazole Data not Data not Data not Data not
Sulfide available available available available

Source: Adapted from literature.[1][14] Specific quantitative data for all metabolites in a single
coherent study is not readily available in the public domain. The use of Lansoprazole Sulfide-
13C6 would facilitate the acquisition of such precise data for Lansoprazole Sulfide.

Visualizations
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Caption: Metabolic Pathway of Lansoprazole.
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Caption: Bioanalytical Workflow for Metabolite Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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